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Compound of Interest

Compound Name: 4-Mercaptopyridine

Cat. No.: B010438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Mercaptopyridine (4-MPy), a versatile

heterocyclic compound with significant applications in pharmaceutical synthesis, coordination

chemistry, and advanced analytical techniques. This document outlines its fundamental

properties, synthesis, and key experimental applications, presenting data in a structured and

accessible format for laboratory and development settings.

Core Properties and Identification
4-Mercaptopyridine is an organic compound featuring a pyridine ring substituted with a thiol

group at the fourth position. It is also commonly referred to as 4-pyridinethiol.

Identifier Value

CAS Number 4556-23-4

Molecular Formula C₅H₅NS

Molecular Weight 111.16 g/mol

Physicochemical and Spectroscopic Data
4-Mercaptopyridine is typically a yellow to light-yellow crystalline powder.[1] It is known to be

sensitive to heat and air and is soluble in solvents like Dimethyl Sulfoxide (DMSO) and
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methanol.[1]

Property Value

Melting Point 182-189 °C

Boiling Point 194.0 ± 13.0 °C (Predicted)

Density 1.161 g/cm³ (Estimate)

pKa pK₁: 1.43 (+1); pK₂: 8.86 (0) (at 20°C)[1][2]

Appearance
Yellow to yellow-green or brown crystalline

powder[1][2]

Thione-Thiol Tautomerism
A critical characteristic of 4-Mercaptopyridine is its existence in a tautomeric equilibrium

between the thiol form (4-mercaptopyridine) and the thione form (pyridine-4(1H)-thione). In

solution, the equilibrium is significantly influenced by the solvent's polarity. Polar solvents and

self-association tend to shift the equilibrium towards the more polar thione form, while the thiol

form is more predominant in dilute solutions of nonpolar solvents.[3][4][5] This dynamic is

crucial for understanding its reactivity and interactions in various chemical and biological

systems.
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Thione-Thiol Tautomerism of 4-Mercaptopyridine.
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4-Mercaptopyridine serves as a versatile building block and reagent in numerous scientific

domains.

Pharmaceutical Synthesis: It is a key intermediate in the synthesis of various pharmaceutical

compounds, including cephalosporin antibiotics.[6]

Coordination Chemistry: The thiol group and the pyridine nitrogen act as coordination sites,

making it an effective ligand for forming complexes with various metals.[7]

Biotechnology: It is utilized as a redox reagent for the in vitro refolding of recombinantly

expressed single-chain Fv fragments (scFvOx), which is a critical step in antibody

engineering.[1][2][8]

Analytical Chemistry: Its ability to self-assemble on gold surfaces via a strong gold-sulfur

bond makes it a valuable tool in the development of electrochemical sensors and in Surface-

Enhanced Raman Spectroscopy (SERS).[9][10][11] For instance, it has been used to create

sensitive electrochemical sensors for the detection of mercury ions.[10]

Experimental Protocols
Purification of 4-Mercaptopyridine
A common purification method involves recrystallization to obtain a higher purity solid.

Methodology:

Dissolve approximately 45g of 4-Mercaptopyridine in 100mL of boiling water, adding

charcoal to decolorize.

Filter the hot solution to remove the charcoal.

Precipitate the product by adding a 50% aqueous NaOH solution until the pH is

approximately 6.

Collect the precipitate and dissolve it in ethanol.

Evaporate the ethanol to dryness.
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Crystallize the resulting solid from boiling ethanol (approximately 100mL), again using

charcoal if necessary.

The purified product will form as yellow, flat hexagonal plates.[1]

Workflow for Electrochemical Detection of Mercury (II)
Ions
This workflow outlines the use of 4-Mercaptopyridine in fabricating a sensor for Hg²⁺

detection. The principle relies on the self-assembly of 4-MPy on a gold electrode and its

subsequent coordination with mercury ions.
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Sensor Fabrication and Detection Workflow

Gold Electrode Preparation

Self-Assembled Monolayer (SAM) Formation
(Incubation in 1 mM 4-MPy solution)

Au-S bond formation

Introduction of Sample
(Containing Hg²⁺ ions)

Coordination Reaction
(Pyridine-N binds to Hg²⁺)

Complex formation

Electrochemical Measurement
(DPV or EIS)

Signal Analysis
(Correlate signal change to Hg²⁺ concentration)

Click to download full resolution via product page

Workflow for Hg²⁺ detection using a 4-MPy modified electrode.

Methodology:

Electrode Modification: A gold electrode is incubated in a 1 mM solution of 4-
Mercaptopyridine. The thiol group forms a self-assembled monolayer (SAM) on the gold

surface through a stable Au-S bond.[10]
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Detection: The modified electrode is then exposed to a sample containing Hg²⁺ ions. The

nitrogen atom of the pyridine ring coordinates with the Hg²⁺ ions, forming a stable complex

on the electrode surface.[10]

Signal Transduction: This binding event alters the electrochemical properties of the electrode

surface. The change can be measured using techniques like Differential Pulse Voltammetry

(DPV) or Electrochemical Impedance Spectroscopy (EIS), where the formation of the

complex impedes electron transfer.[10]

Quantification: The change in the electrochemical signal is proportional to the concentration

of Hg²⁺ in the sample, allowing for sensitive and selective detection. The reported limit of

detection using this method can be as low as 0.002 μg/L.[10]

Safety and Handling
4-Mercaptopyridine is an irritant to the eyes, respiratory system, and skin.[2][6] Appropriate

personal protective equipment, including gloves and eye protection, should be worn when

handling this compound. All work should be conducted in a well-ventilated area or a fume hood.

Store in a cool, dry place, away from heat and direct sunlight.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.usbio.net/biochemicals/015978/4-mercaptopyridine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386704/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9386704/
https://www.mdpi.com/2072-666X/14/4/739
https://www.mdpi.com/2072-666X/14/4/739
https://www.sigmaaldrich.com/US/en/product/aldrich/148202
https://www.benchchem.com/product/b010438#4-mercaptopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b010438#4-mercaptopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b010438#4-mercaptopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/product/b010438#4-mercaptopyridine-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b010438?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

